4-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-4-hydroxy-1lambda6-thiane-1,1-dione

• Molecular Formula: C11H16N2O4S
• Molecular Weight: 272.32 g/mol
• IUPAC Name: 4-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1,1-dioxothian-4-ol
• InChI: InChI=1S/C11H16N2O4S/c14-11(3-5-18(15,16)6-4-11)7-9-12-10(13-17-9)8-1-2-8/h8,14H,1-7H2
• InChI Key: CLNJSXICCUZHBB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NOC(=N2)CC3(CCS(=O)(=O)CC3)O

Description

4-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-4-hydroxy-1lambda6-thiane-1,1-dione is a heterocyclic compound featuring a 1lambda6-thiane-1,1-dione core substituted with a hydroxyl group and a 3-cyclopropyl-1,2,4-oxadiazole moiety. The cyclopropyl substituent on the oxadiazole ring enhances steric and electronic complexity, which may influence its reactivity and interactions in biological or material systems .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-4-hydroxy-1lambda6-thiane-1,1-dione typically involves multiple steps. One common method includes the cyclization of amidoximes with carboxylic acids or their derivatives, such as acyl chlorides or esters, in the presence of a suitable base like NaOH in a DMSO medium . The reaction conditions are usually mild, often carried out at ambient temperature.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis process. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale production.

Chemical Reactions Analysis

Types of Reactions

4-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-4-hydroxy-1lambda6-thiane-1,1-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like manganese dioxide, leading to the formation of oxadiazole derivatives.

Reduction: Reduction reactions can be performed using agents like sodium borohydride.

Common Reagents and Conditions

Oxidation: Manganese dioxide in an organic solvent.

Reduction: Sodium borohydride in ethanol.

Substitution: Various nucleophiles in the presence of a base like NaOH.

Major Products

The major products formed from these reactions include various substituted oxadiazoles and thiane derivatives, which can have different functional groups depending on the reagents used.

Scientific Research Applications

4-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-4-hydroxy-1lambda6-thiane-1,1-dione has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial and anticancer agent.

Medicine: Explored for its therapeutic potential in treating various diseases, including infections and cancer.

Industry: Utilized in the development of new materials, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 4-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-4-hydroxy-1lambda6-thiane-1,1-dione involves its interaction with specific molecular targets. The oxadiazole ring is known to interact with enzymes and receptors, modulating their activity. This compound can inhibit certain enzymes, leading to the disruption of metabolic pathways in microorganisms or cancer cells .

Comparison with Similar Compounds

Key Research Findings and Limitations

• Synthesis Challenges : The target compound’s sterically hindered cyclopropyl-oxadiazole group may complicate synthetic routes, as seen in the multi-step procedures for analogous structures in and .
• Computational Insights : Density functional theory (DFT) studies (e.g., Becke’s exchange-correlation functionals) could predict the electronic properties of the thiane-dione core, aiding in rational design .
• Crystallographic Data : SHELX software, widely used for small-molecule refinement, would be critical for resolving the compound’s stereochemistry and hydrogen-bonding networks .

Biological Activity

The compound 4-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-4-hydroxy-1lambda6-thiane-1,1-dione is a novel chemical entity that has garnered interest due to its potential biological activities, particularly in the fields of cancer research and pharmacology. This article reviews the current understanding of its biological activity, synthesizing data from various studies and highlighting key findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{10}H_{12}N_2O_3S$ with a molecular weight of approximately 240.28 g/mol. The structure features a thiane ring and an oxadiazole moiety, which are known to influence biological activity.

Anticancer Properties

Recent studies have indicated that derivatives of oxadiazoles exhibit significant anticancer properties. For instance, compounds similar to the target compound have shown cytotoxic effects against various cancer cell lines:

• MDA-MB-231 (Breast Cancer)
• KCL-22 (Lymphoblastoid)
• HeLa (Cervical Cancer)

In vitro assays have demonstrated that these compounds can reduce cell viability significantly. The mechanism of action is often attributed to the induction of apoptosis and cell cycle arrest.

Table 1: Cytotoxicity Data of Related Compounds

Compound	Cell Line	IC50 (µM)	Mechanism of Action
3b	MDA-MB-231	6.3	Apoptosis induction
3c	KCL-22	8.3	Cell cycle arrest
6b	HeLa	9.6	Mitochondrial dysfunction

The presence of specific functional groups, such as hydroxyl groups, appears to enhance the cytotoxicity of these compounds by increasing their solubility and membrane permeability, leading to improved accumulation within cancer cells .

The anticancer activity is primarily linked to:

• Apoptosis Induction : The compounds trigger apoptotic pathways in cancer cells, leading to programmed cell death.
• Cell Cycle Arrest : They interfere with key regulatory proteins involved in the cell cycle, preventing cancer cells from proliferating.
• Reactive Oxygen Species (ROS) Generation : Some studies suggest that these compounds may increase oxidative stress within cancer cells, further promoting apoptosis.

Case Studies

In one study published in Chemico-Biological Interactions, researchers synthesized a series of oxadiazole derivatives and evaluated their anticancer activities against multiple cell lines. The results indicated that certain modifications to the oxadiazole ring significantly enhanced cytotoxicity compared to unmodified versions .

Another investigation focused on the structure-activity relationship (SAR) of oxadiazole-containing compounds. It was found that compounds with longer aliphatic chains or additional polar groups exhibited increased efficacy against breast cancer cell lines .